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Compound of Interest

Compound Name: Matlystatin E

Cat. No.: B116066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of Matlystatin E, a potent metalloproteinase inhibitor. The information is

curated for researchers, scientists, and professionals involved in drug development and cancer

biology.

Introduction to Matlystatin E
Matlystatin E belongs to a family of five related natural products, the matlystatins (A, B, D, E,

and F), which were first isolated from the fermentation broth of the actinomycete Actinomadura

atramentaria.[1][2] These compounds have garnered significant interest due to their potent

inhibitory activity against type IV collagenases, specifically matrix metalloproteinase-2 (MMP-2)

and matrix metalloproteinase-9 (MMP-9).[2][3] MMPs are a family of zinc-dependent

endopeptidases that play a crucial role in the degradation of the extracellular matrix (ECM).[4]

Under normal physiological conditions, MMP activity is tightly regulated. However, in

pathological states such as cancer, their overexpression contributes to tumor invasion,

metastasis, and angiogenesis.[5][6]

Chemical Structure and Physicochemical Properties
The chemical structure of the matlystatin family, including Matlystatin E, has been elucidated

using a combination of homo- and heteronuclear 2D NMR and Fast Atom Bombardment Mass

Spectrometry (FAB-MS/MS).[7] A key structural feature of the matlystatins is the presence of a
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hydroxamic acid moiety, which is critical for their biological activity.[7] This functional group acts

as a chelating agent, binding to the zinc ion in the active site of MMPs and thereby inhibiting

their enzymatic function.[4]

The molecular formula of Matlystatin E is C26H42N6O6.

Table 1: Physicochemical Properties of Matlystatin E

Property Value Source

Molecular Formula C26H42N6O6

Molecular Weight 534.65 g/mol

Canonical SMILES

CCCCC(CC(=O)N[O-])C(=O)N

1C(CCCN1)C(=O)NC(C2=CC=

[N+]3N2C(CCC3)C(=O)O)C(C)

CC

InChI Key
FALJVYVMSWFILZ-

UHFFFAOYSA-N

IUPAC Name

3-[2-methyl-1-[[2-[2-[2-

(oxidoamino)-2-

oxoethyl]hexanoyl]diazinane-3-

carbonyl]amino]butyl]-5,6,7,8-

tetrahydropyrazolo[1,2-

a]pyridazin-9-ium-5-carboxylic

acid

Mechanism of Action
Matlystatin E exerts its biological effect through the reversible inhibition of matrix

metalloproteinases. The core mechanism involves the hydroxamic acid functional group, which

mimics the peptide bond of the natural substrate of MMPs. This allows the inhibitor to bind to

the active site of the enzyme. The nitrogen and oxygen atoms of the hydroxamic acid moiety

then form a bidentate complex with the catalytic zinc ion, effectively blocking the enzyme's

activity.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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